9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine
9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine
Brand Name:
Vulcanchem
CAS No.:
145621-08-5
VCID:
VC0115812
InChI:
InChI=1S/C9H13N5O4/c1-4-11-6-7(12-9(10)13-8(6)17)14(4)18-5(16)2-3-15/h5,15-16H,2-3H2,1H3,(H3,10,12,13,17)
SMILES:
CC1=NC2=C(N1OC(CCO)O)NC(=NC2=O)N
Molecular Formula:
C9H13N5O4
Molecular Weight:
255.23 g/mol
9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine
CAS No.: 145621-08-5
Main Products
VCID: VC0115812
Molecular Formula: C9H13N5O4
Molecular Weight: 255.23 g/mol
CAS No. | 145621-08-5 |
---|---|
Product Name | 9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine |
Molecular Formula | C9H13N5O4 |
Molecular Weight | 255.23 g/mol |
IUPAC Name | 2-amino-9-(1,3-dihydroxypropoxy)-8-methyl-3H-purin-6-one |
Standard InChI | InChI=1S/C9H13N5O4/c1-4-11-6-7(12-9(10)13-8(6)17)14(4)18-5(16)2-3-15/h5,15-16H,2-3H2,1H3,(H3,10,12,13,17) |
Standard InChIKey | SJMWNKHVSBDTDK-UHFFFAOYSA-N |
Isomeric SMILES | CC1=NC2=C(N1OC(CCO)O)NC(=NC2=O)N |
SMILES | CC1=NC2=C(N1OC(CCO)O)NC(=NC2=O)N |
Canonical SMILES | CC1=NC2=C(N1OC(CCO)O)NC(=NC2=O)N |
Synonyms | 9-(1/'-hydroxy-2/'-(hydroxymethyl)ethoxy)methylguanine |
PubChem Compound | 132734 |
Last Modified | Nov 09 2021 |
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